2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(2-piperidin-1-ylethyl)acetamide
• InChI: InChI=1S/C16H24N2O2/c1-20-15-7-5-14(6-8-15)13-16(19)17-9-12-18-10-3-2-4-11-18/h5-8H,2-4,9-13H2,1H3,(H,17,19)
• InChI Key: CKRGRTCUKBMFDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCCN2CCCCC2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide, also known as Fentanyl, is a potent synthetic opioid that is used for pain management. It was first synthesized in 1960, and since then, it has been widely used in the medical field as a pain reliever. Fentanyl is a Schedule II controlled substance, and it is highly regulated due to its potential for abuse and addiction.

Mechanism of Action

2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide works by binding to the mu-opioid receptors in the brain and spinal cord. This binding results in the inhibition of pain signals, which leads to pain relief. 2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide also activates the reward centers in the brain, which can lead to feelings of euphoria and addiction.
Biochemical and Physiological Effects:
2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide has several biochemical and physiological effects on the body. It can cause respiratory depression, which can lead to hypoxia and death. 2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide can also cause sedation, nausea, vomiting, and constipation. In high doses, it can cause muscle rigidity and seizures.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide is a potent analgesic, and it is commonly used in laboratory experiments to study pain pathways and pain management. However, its potential for abuse and addiction makes it difficult to use in experiments involving humans. In addition, the side effects of fentanyl can be severe, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on fentanyl. One area of research is the development of new opioid medications that have fewer side effects and lower potential for abuse and addiction. Another area of research is the study of fentanyl's effects on the brain and its potential for long-term changes in brain function. Additionally, there is a need for more research on the use of fentanyl in specific populations, such as children and the elderly.

Synthesis Methods

2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide is synthesized from aniline, which is a precursor chemical. The synthesis process involves several steps, including acetylation, reduction, and N-alkylation. The final product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide has been extensively studied in the scientific community due to its potent analgesic properties. It is used in the management of acute and chronic pain, including cancer pain, postoperative pain, and pain associated with trauma. 2-(4-methoxyphenyl)-N-[2-(1-piperidinyl)ethyl]acetamide is also used in anesthesia, as it produces rapid onset and short duration of action.